Cas no 70961-63-6 (methyl3-(methylsulfanyl)propylamine)

• Product Name: methyl3-(methylsulfanyl)propylamine
• CAS No: 70961-63-6
• MDL: MFCD11156950
• CID: 4657535
• PubChem ID: 18178029
• Update Time: 2025-11-03

methyl3-(methylsulfanyl)propylamine Chemical and Physical Properties

Names and Identifiers

• methyl3-(methylsulfanyl)propylamine

• MDL： MFCD11156950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on methyl3-(methylsulfanyl)propylamine

Methyl 3-(Methylsulfanyl)propylamine: An Overview of CAS No. 70961-63-6

Methyl 3-(methylsulfanyl)propylamine (CAS No. 70961-63-6) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as N-methyl-3-(methylthio)propan-1-amine, is characterized by its unique chemical structure and properties, making it a valuable component in various research and industrial processes.

The molecular formula of methyl 3-(methylsulfanyl)propylamine is C₅H₁₃NS, and it has a molecular weight of approximately 115.22 g/mol. The compound features a primary amine group and a methylthio (methylsulfanyl) functional group, which contribute to its reactivity and potential biological activity. The presence of these functional groups allows methyl 3-(methylsulfanyl)propylamine to participate in a variety of chemical reactions, including nucleophilic substitution, oxidation, and condensation reactions.

In recent years, the study of methyl 3-(methylsulfanyl)propylamine has gained significant attention due to its potential applications in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds and pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of methyl 3-(methylsulfanyl)propylamine in the synthesis of novel antiviral agents with promising activity against several viral strains.

Beyond its role in pharmaceutical research, methyl 3-(methylsulfanyl)propylamine has also been investigated for its potential in agrochemical applications. A recent study published in the Pest Management Science journal demonstrated that derivatives of this compound exhibit strong insecticidal properties against various pests, making it a potential candidate for the development of new pest control agents.

The physical properties of methyl 3-(methylsulfanyl)propylamine are well-documented. It is a colorless liquid with a characteristic odor and is soluble in water and most organic solvents. The compound has a boiling point of around 145°C at atmospheric pressure and a melting point of -45°C. These properties make it suitable for use in various laboratory and industrial settings where solubility and stability are important considerations.

In terms of safety, while methyl 3-(methylsulfanyl)propylamine is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it can be irritating to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) should be worn when handling this compound to ensure safety.

The environmental impact of methyl 3-(methylsulfanyl)propylamine is another area of ongoing research. Studies have shown that while the compound itself does not pose significant environmental risks when used responsibly, its degradation products should be monitored to ensure they do not have adverse effects on ecosystems. Researchers are actively working on developing more environmentally friendly synthesis methods to minimize any potential ecological impact.

In conclusion, methyl 3-(methylsulfanyl)propylamine (CAS No. 70961-63-6) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and properties make it an important intermediate in the synthesis of bioactive compounds and pharmaceutical agents. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in scientific and industrial contexts.